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Compound of Interest

Compound Name: Zatolmilast

Cat. No.: B3048201 Get Quote

For researchers, scientists, and drug development professionals, ensuring the safe and

compliant disposal of investigational compounds like Zatolmilast is a critical component of

laboratory safety and environmental responsibility. This guide provides essential information

and step-by-step procedures for the proper disposal of Zatolmilast, aligning with standard

laboratory safety practices and regulatory expectations.

Essential Safety and Handling Information
Prior to handling or disposal, it is crucial to be familiar with the hazard profile of Zatolmilast.
The following table summarizes key safety information derived from the Safety Data Sheet

(SDS).
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Hazard Category Description GHS Classification
Precautionary

Statements

Acute Toxicity

Harmful if swallowed,

in contact with skin, or

if inhaled.[1]

Category 4 (Oral,

Dermal, Inhalation)[1]

P261: Avoid breathing

dust/fume/gas/mist/va

pors/spray.[1] P264:

Wash hands

thoroughly after

handling.[1] P270: Do

not eat, drink or

smoke when using

this product.[1] P271:

Use only outdoors or

in a well-ventilated

area.[1] P280: Wear

protective

gloves/protective

clothing/eye

protection/face

protection.[1]

First Aid

If on Skin: Wash with

plenty of soap and

water.[1] If Inhaled:

Remove victim to

fresh air and keep at

rest in a position

comfortable for

breathing.[1] If

Swallowed: Rinse

mouth.[1]

-
P302+P352,

P304+P340, P330[1]

Contaminated

Clothing

Wash contaminated

clothing before reuse.

[1]

- P363[1]

Step-by-Step Disposal Protocol for Zatolmilast
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The disposal of Zatolmilast, an investigational drug, must be conducted in accordance with

local, state, and federal regulations. The following procedure is a general guideline and should

be adapted to comply with your institution's specific environmental health and safety (EHS)

protocols.

1. Personal Protective Equipment (PPE):

Always wear appropriate PPE when handling Zatolmilast waste. This includes:

Two pairs of chemotherapy-tested gloves.[2]

A protective gown.[2]

Eye protection (safety glasses or goggles).[1]

Face protection if there is a risk of splashing.[2]

2. Waste Segregation:

Proper segregation is the first and most critical step in pharmaceutical waste management.

[3]

Do not mix Zatolmilast waste with regular trash or biohazardous waste.

Establish designated, clearly labeled waste containers for Zatolmilast.

3. Disposal of Unused or Expired Zatolmilast:

Unused or expired Zatolmilast should be treated as hazardous pharmaceutical waste.

Place the material in a designated hazardous waste container. These are often color-coded

(e.g., black for hazardous pharmaceutical waste) as per your institution's guidelines.

Consult with your institution's EHS department to determine if Zatolmilast is classified as a

hazardous waste under the Resource Conservation and Recovery Act (RCRA).[4]

Arrange for pickup and disposal by a licensed hazardous waste vendor.[4] Incineration is the

preferred method for destroying pharmaceutical waste.[2][4]
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4. Disposal of Contaminated Materials:

Sharps: Needles and syringes used for handling Zatolmilast must be placed directly into a

sharps container without being crushed, clipped, or capped.[5]

Labware and PPE: Gloves, gowns, bench paper, and other disposable materials

contaminated with Zatolmilast should be placed in a designated hazardous waste container.

[5] Do not dispose of these items in the regular trash.

Empty Containers:

Empty vials, bottles, and other containers that held Zatolmilast should be managed as

hazardous waste unless they are considered "RCRA empty."[6]

To be considered "RCRA empty," the container must be emptied through normal practices,

such as fully depressing a syringe plunger or administering the full contents of an IV bag.

[6]

Even if "RCRA empty," it is best practice to dispose of these containers in the hazardous

pharmaceutical waste stream to avoid any potential for cross-contamination or exposure.

5. Documentation:

Maintain a detailed log of all Zatolmilast waste generated and disposed of.

Ensure that you receive and retain a certificate of destruction from the licensed waste

management vendor for your records.[4]

Zatolmilast Disposal Workflow
The following diagram illustrates the decision-making process for the proper segregation and

disposal of waste generated during research involving Zatolmilast.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b3048201#zatolmilast-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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